molecular formula C13H17N3O3S B8650999 3-(3-Cyano-4-(isopropylsulfonyl)phenyl)-1,1-dimethylurea CAS No. 918813-19-1

3-(3-Cyano-4-(isopropylsulfonyl)phenyl)-1,1-dimethylurea

Cat. No. B8650999
CAS RN: 918813-19-1
M. Wt: 295.36 g/mol
InChI Key: RQFIYCAJIQKZNL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-Cyano-4-(isopropylsulfonyl)phenyl)-1,1-dimethylurea is a useful research compound. Its molecular formula is C13H17N3O3S and its molecular weight is 295.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3-Cyano-4-(isopropylsulfonyl)phenyl)-1,1-dimethylurea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-Cyano-4-(isopropylsulfonyl)phenyl)-1,1-dimethylurea including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

918813-19-1

Molecular Formula

C13H17N3O3S

Molecular Weight

295.36 g/mol

IUPAC Name

3-(3-cyano-4-propan-2-ylsulfonylphenyl)-1,1-dimethylurea

InChI

InChI=1S/C13H17N3O3S/c1-9(2)20(18,19)12-6-5-11(7-10(12)8-14)15-13(17)16(3)4/h5-7,9H,1-4H3,(H,15,17)

InChI Key

RQFIYCAJIQKZNL-UHFFFAOYSA-N

Canonical SMILES

CC(C)S(=O)(=O)C1=C(C=C(C=C1)NC(=O)N(C)C)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 15C (67 mg, 0.30 mmol) in methylene chloride (2 mL) at 0° C. was added NaHCO3 (252 mg, 3 mmol) followed by a ca. 20% phosgene solution in toluene (0.3 mL). After stirring at that temperature for 2 h, the reaction was concentrated and diluted with methylene chloride (3 mL). To this solution was added Et3N (130 mg, 1.28 mmol) followed by dimethylamine hydrochloride (43 mg, 0.53 mmol) and the reaction was stirred overnight. The solution was loaded onto a silica gel column and purified via silica gel chromatography (0-80% ethyl acetate/hexane) to provide 16A (44 mg, 50%) and recovered starting material (15C) (20 mg). 16A: LC-MS: 296.02 (M+H)+.
Name
Quantity
67 mg
Type
reactant
Reaction Step One
Quantity
252 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
130 mg
Type
reactant
Reaction Step Three
Quantity
43 mg
Type
reactant
Reaction Step Four
Quantity
0.3 mL
Type
solvent
Reaction Step Five
Name
Yield
50%

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